Cas no 1779121-66-2 (5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine)

• Product Name: 5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine
• CAS No: 1779121-66-2
• MF: C₁₄H₈ClFN₂
• MW: 258.67812538147
• CID: 6472814
• Update Time: 2023-12-26

5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine
• 1,6-Naphthyridine, 5-chloro-2-(2-fluorophenyl)-

• Inchi： 1S/C14H8ClFN2/c15-14-10-5-6-12(18-13(10)7-8-17-14)9-3-1-2-4-11(9)16/h1-8H
• InChI Key： MIHHNPUJUBBWFI-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)N=CC=2)C=CC=1C1=CC=CC=C1F

Computed Properties

• Exact Mass: 258.036
• Monoisotopic Mass: 258.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 412.7±40.0 °C(Predicted)
• pka: 1.00±0.30(Predicted)